13-Deacetyltaxachitriene A

• Molecular Formula: C30H42O12
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10-,28-15+/t22-,23-,24-,25-,26-,29+/m0/s1
• InChIKey: YCHBJSOVHSKOKN-FDTXGQFLSA-N

13-Deacetyltaxachitriene A: Identity & Characterization

13-Deacetyltaxachitriene A is a taxane diterpenoid, a class of compounds recognized for their complex polycyclic structure and potent microtubule-stabilizing activity. It is isolated from the branches of Taxus sumatrana [1] and belongs to the larger family of taxanes and derivatives, which includes the clinically established anticancer agents paclitaxel and docetaxel . The compound, with a molecular formula of C30H42O12 and a molecular weight of approximately 594.65 g/mol [1], serves as a key reference material and a starting point for structure-activity relationship (SAR) studies aimed at understanding and improving taxane-based therapeutics.

Type Taxane diterpenoid natural product

Use context Regiochemical SAR probe

Key fit C-13 deacetyl seco-taxane scaffold

• [1] 13-Deacetyltaxachitriene A. PeptideDB. Available at: https://www.peptidedb.com/database/13-Deacetyltaxachitriene-A.html. View Source

13-Deacetyltaxachitriene A: Irreplaceable Specificity

The biological activity of taxanes is exquisitely sensitive to structural modifications, making in-class substitution highly unreliable. While paclitaxel and docetaxel are established drugs, they suffer from clinical liabilities including poor solubility, toxicity, and the development of resistance [1]. 13-Deacetyltaxachitriene A, lacking the 13-position acetyl group found in many analogs, presents a distinct molecular topology. Computational docking studies on related taxane diterpenoids demonstrate that even minor changes can significantly alter binding affinity and orientation within the tubulin binding site [2]. Therefore, direct substitution of 13-Deacetyltaxachitriene A for another taxane in a research protocol without empirical validation could lead to spurious results regarding potency, selectivity, or off-target effects. Its value lies in its specific structural deviation, which makes it a unique tool for probing SAR and exploring alternative chemical space within the taxane family.

Target compound

13-Deacetyltaxachitriene A

Deacetylated at C-13; bicyclic 3,8-secotaxane core; isolated from branches of Taxus chinensis

Risk if substituted

2-Deacetyltaxachitriene A

Deacetylated at C-2; isolated from seeds of Taxus chinensis; distinct stereoelectronic profile

Regioisomer mismatch: Identical molecular formula but different IUPAC identifiers and stereochemical configurations may alter target interaction and invalidate SAR data.

• [1] Yadava, U., Gupta, H., & Roychoudhury, M. (2014). Stabilization of microtubules by taxane diterpenoids: insight from docking and MD simulations. Journal of Biological Physics. View Source
• [2] Yadava, U., Gupta, H., & Roychoudhury, M. Docking studies of two taxane diterpenoids (10,13-deacetyl-abeo-baccatin-Iv And 5-acetyl-2-deacetoxydecinnamoyl-taxinine-0.29hydrate) with microtubule. JNSBM. Available at: https://jnsbm.org/docking-studies-of-two-taxane-diterpenoids-1013-deacetyl-abeo-baccatin-iv-and-5-acetyl-2-deacetoxydecinnamoyl-taxinine-0-29hydrate-with-microtubule. View Source

13-Deacetyltaxachitriene A: Key Differentiators

Regiochemical Distinction from 2-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is characterized by the absence of an acetyl group at the C-13 position, a key structural feature that differentiates it from many other taxanes, including the foundational analog Taxachitriene A. This deacetylation is confirmed by its molecular formula, C30H42O12, and the systematic name indicating the 13-position is a hydroxyl group . In contrast, the parent compound Taxachitriene A (C32H44O13) retains a full complement of acetyl groups, including at C-13 . This specific structural modification is not merely nominal; it alters the molecule's hydrogen-bonding capacity and steric profile, which are critical determinants of its interaction with biological targets.

Regiochemistry & source

Head-to-head

C-13 deacetyl vs. C-2 deacetyl regioisomer; distinct InChI, CAS, and botanical origin

Isomer identity is critical for SAR attribution and cross-study comparison

Confirmation by NMR, MS, and InChI

Evidence Dimension	Presence of C-13 Acetyl Group
Target Compound Data	Absent (deacetylated); Molecular formula: C30H42O12
Comparator Or Baseline	Taxachitriene A: Present; Molecular formula: C32H44O13
Quantified Difference	Difference of C2H2O (acetyl group); molecular weight difference of ~42 g/mol
Conditions	Structural determination by NMR and mass spectrometry as described in literature [REFS-1, REFS-2].

Why This Matters

For researchers engaged in SAR studies, the C-13 deacetylated variant offers a distinct chemical scaffold for probing the impact of this specific functional group on tubulin binding and cytotoxicity.

Seco-Taxane Core: Microtubule Interaction Implications

In vitro studies on breast cancer cell lines have demonstrated that 13-Deacetyltaxachitriene A exhibits significant inhibition of cell proliferation at concentrations comparable to paclitaxel [1]. While specific IC50 values are not publicly available in a primary publication for this exact compound, this finding positions it as a potent antimitotic agent within the same general efficacy range as the gold-standard taxane. This suggests that the 13-deacetylation does not abrogate, and may in fact modulate, the compound's ability to disrupt microtubule dynamics.

Seco-taxane scaffold

Class-level

Bicyclic 3,8-secotaxane core

Supports taxane resistance model context; scaffold may engage mutant tubulin isoforms

Inferred from non-alkaloidal taxane class evidence; direct data for target compound needed

Evidence Dimension	In vitro cell proliferation inhibition
Target Compound Data	Showed significant inhibition of breast cancer cell proliferation.
Comparator Or Baseline	Paclitaxel: Comparable inhibitory effect.
Quantified Difference	Activity was comparable at similar concentrations; quantitative difference not reported.
Conditions	Breast cancer cell lines (specific cell lines not disclosed in source).

Why This Matters

This data supports the procurement of 13-Deacetyltaxachitriene A as a viable and potent research tool for oncology studies, particularly when investigating the SAR of taxanes against a benchmark compound.

• [1] Biocrick. 13-Deacetyltaxachitriene A. Available at: https://biocrick.com/13-Deacetyltaxachitriene-A-BCN7390.html. View Source

High-Purity Standard for Research Reproducibility

13-Deacetyltaxachitriene A is a characteristic secondary metabolite isolated specifically from the branches of Taxus sumatrana [1]. This is in contrast to many other taxanes, such as paclitaxel, which is found in the bark of various Taxus species (e.g., T. brevifolia), and Taxachitriene A, which is identified in the needles of T. chinensis [2]. This distinct botanical origin provides a form of chemotaxonomic differentiation.

Purity specification

Reported

≥98% (HPLC), powder

Supports quantitative assay and analytical method development

Vendor datasheet; confirm lot-specific COA

Evidence Dimension	Primary natural source
Target Compound Data	Branches of Taxus sumatrana
Comparator Or Baseline	Paclitaxel: Bark of Taxus brevifolia; Taxachitriene A: Needles of Taxus chinensis
Quantified Difference	Different plant species and tissue origin.
Conditions	Isolation and identification from plant material as reported in natural product databases [REFS-1, REFS-2].

Why This Matters

For natural product chemists and those sourcing reference standards, this confirms the compound's unique phytochemical fingerprint and its value in authenticating and studying extracts from T. sumatrana.

• [1] 13-Deacetyltaxachitriene A. PeptideDB. Available at: https://www.peptidedb.com/database/13-Deacetyltaxachitriene-A.html. View Source
• [2] Chen, Y.J., et al. (1999). New taxoids from the seeds of Taxus chinensis. Journal of Natural Products, 62(1), pp. 149-151. View Source

Predicted Physicochemical Profile vs. Paclitaxel

Computational predictions of physicochemical properties offer a point of differentiation from paclitaxel. 13-Deacetyltaxachitriene A, with a molecular weight of 594.65 g/mol, a hydrogen bond donor count of 1, and a topological polar surface area (TPSA) of 178.0 Ų , presents a distinct profile compared to paclitaxel (MW: 853.9 g/mol, HBD: 3, TPSA: 221 Ų). The lower molecular weight and TPSA may translate to altered membrane permeability and solubility characteristics, although direct experimental validation is required.

Evidence Dimension	Predicted Physicochemical Properties
Target Compound Data	MW: 594.65 g/mol; H-Bond Donors: 1; TPSA: 178.0 Ų
Comparator Or Baseline	Paclitaxel: MW: 853.9 g/mol; H-Bond Donors: 3; TPSA: 221 Ų
Quantified Difference	MW is ~259 g/mol lower; TPSA is 43 Ų smaller.
Conditions	Based on computational predictions for 13-Deacetyltaxachitriene A and known properties of Paclitaxel [1].

Why This Matters

These predicted differences suggest a potentially different ADME profile, making 13-Deacetyltaxachitriene A a candidate for exploring taxanes with improved drug-like properties, a key driver in medicinal chemistry and procurement for early-stage drug discovery.

• [1] PubChem. Paclitaxel. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Paclitaxel. View Source

13-Deacetyltaxachitriene A: Strategic Applications

SAR Studies on C-13 Deacetylation and Seco-Taxanes

13-Deacetyltaxachitriene A serves as a critical comparator for SAR studies aimed at dissecting the role of the C-13 acetyl group. Researchers can directly compare its microtubule-stabilizing activity and cytotoxicity profile against that of Taxachitriene A or paclitaxel to quantify the impact of this specific deacetylation on potency, solubility, and binding kinetics [1]. This data is essential for guiding the rational design of next-generation taxanes with improved therapeutic indices.

Tubulin Mutations and Taxane Resistance Mechanisms

As a unique diterpenoid marker isolated from the branches of Taxus sumatrana, this compound is an ideal reference standard for the authentication and quality control of raw materials derived from this specific yew species [2]. Its presence and concentration can be used to develop validated analytical methods (e.g., HPLC, LC-MS) to ensure batch-to-batch consistency in natural product research and potential nutraceutical development.

Analytical Reference Standard for Chromatography

The clinical utility of paclitaxel and docetaxel is hampered by the emergence of drug resistance, often mediated by P-glycoprotein (P-gp) efflux or tubulin mutations. 13-Deacetyltaxachitriene A, with its lower molecular weight and altered hydrogen-bonding profile predicted by its TPSA , represents a distinct chemical scaffold. It can be procured for use in cell-based assays to determine if it retains activity against paclitaxel-resistant cancer cell lines, potentially identifying new leads that circumvent established resistance mechanisms [1].

Chemotaxonomy and Specialized Metabolomics

The comparable in vitro cytotoxicity of 13-Deacetyltaxachitriene A to paclitaxel [3] makes it a valuable tool for competitive binding and mechanistic studies. Researchers can use this compound in fluorescence polarization or radioligand displacement assays to quantitatively determine its binding affinity for tubulin relative to fluorescently labeled paclitaxel or other taxane probes, thereby elucidating the precise binding mode of this 13-deacetylated analog.

Application

Selection Property

Validation Focus

SAR studies on C-13 deacetylation

Regiospecific deacetyl at C-13; seco-taxane skeleton

Tubulin polymerization kinetics and cellular uptake endpoints

Taxane resistance mechanism research

Bicyclic 3,8-secotaxane core

Model-response context in β-tubulin mutant cell lines

Chromatographic reference standard

Verified purity ≥98% (HPLC)

Selective LC-MS/HPLC method development and isomer discrimination

Chemotaxonomy and metabolomics

Tissue-specific isolation from branches of Taxus chinensis

Botanical authentication and biosynthetic pathway investigation

• [1] Yadava, U., Gupta, H., & Roychoudhury, M. (2014). Stabilization of microtubules by taxane diterpenoids: insight from docking and MD simulations. Journal of Biological Physics. View Source
• [2] 13-Deacetyltaxachitriene A. PeptideDB. Available at: https://www.peptidedb.com/database/13-Deacetyltaxachitriene-A.html. View Source
• [3] Biocrick. 13-Deacetyltaxachitriene A. Available at: https://biocrick.com/13-Deacetyltaxachitriene-A-BCN7390.html. View Source